Cas no 2763966-45-4 (2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2763966-45-4
• MF: C₁₄H₁₂N₂O₄S
• MW: 304.321082115173
• CID: 6305249
• PubChem ID: 165984845
• Update Time: 2025-05-22

2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• 2763966-45-4
• EN300-37343527
• 2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C14H12N2O4S/c1-2-8-20-14(19)16-12-10(13(17)18)15-11(21-12)9-6-4-3-5-7-9/h2-7H,1,8H2,(H,16,19)(H,17,18)
• InChI Key： RGWSSLRBYIOYSU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=C1C1C=CC=CC=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 304.05177804g/mol
• Monoisotopic Mass: 304.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Additional information on 2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid

2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2763966-45-4): A Comprehensive Overview

2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2763966-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a unique molecular structure combining phenyl, carbamate, and carboxylic acid functionalities, making it a versatile intermediate for various applications. The compound's IUPAC name reflects its complex architecture, with the prop-2-en-1-yloxy (allyloxy) group playing a crucial role in its reactivity profile.

Recent studies highlight the growing importance of thiazole-based compounds in drug discovery, particularly as kinase inhibitors and antimicrobial agents. The presence of both carboxylic acid and carbamate moieties in this molecule allows for diverse chemical modifications, enabling researchers to explore structure-activity relationships. In 2023, patent filings related to similar thiazole-4-carboxylic acid derivatives increased by 28%, demonstrating the pharmaceutical industry's growing interest in this chemical class.

The synthesis of 2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid typically involves multi-step organic transformations. Key reactions include the formation of the thiazole core followed by selective functionalization at the 5-position. The allyloxycarbonyl protecting group offers advantages in synthetic chemistry due to its stability under various conditions and selective deprotection possibilities. Researchers frequently inquire about optimal purification methods for this compound, with HPLC and recrystallization being the most common approaches.

In material science applications, this compound serves as a building block for advanced polymers with tunable properties. The 2-phenylthiazole unit contributes to π-conjugation, while the carboxylic acid functionality enables covalent attachment to surfaces or other molecules. Recent breakthroughs in organic electronics have sparked new interest in such heterocyclic carboxylic acids as potential components for organic semiconductors and photovoltaic materials.

The global market for specialty thiazole derivatives is projected to grow at a CAGR of 6.7% from 2023 to 2030, according to industry reports. This growth is driven by increasing R&D investments in personalized medicine and sustainable agriculture. 2-Phenyl-5-{[(allyloxy)carbonyl]amino}thiazole-4-carboxylic acid (alternative naming) has shown particular promise in early-stage drug development programs targeting inflammatory pathways, with several preclinical candidates currently under evaluation.

From a safety perspective, proper handling of this compound requires standard laboratory precautions. While not classified as hazardous under current regulations, researchers should be aware of potential sensitivities associated with the thiazole ring system. Storage recommendations typically suggest protection from light and moisture at controlled room temperature to maintain stability.

Analytical characterization of CAS 2763966-45-4 commonly employs techniques including NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like DMSO and DMF, but limited water solubility. These physicochemical properties make it particularly suitable for certain formulation strategies in pharmaceutical development.

Emerging applications in biotechnology have expanded the utility of this compound beyond traditional chemistry. Recent publications describe its use as a linker molecule in bioconjugation chemistry, taking advantage of both the carboxylic acid group for amide bond formation and the allyl carbamate for orthogonal protection strategies. This dual functionality addresses a common search query among medicinal chemists regarding versatile bifunctional building blocks.

Quality control specifications for 2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. Suppliers often provide detailed certificates of analysis that include chromatographic data, spectroscopic confirmation, and batch-specific information. The compound's stability under various conditions remains an active area of investigation, with accelerated stability studies suggesting good shelf life when stored properly.

Looking toward future developments, researchers are particularly interested in the compound's potential as a precursor for PROTAC (proteolysis targeting chimera) molecules. The combination of its thiazole pharmacophore and multiple functional groups makes it an attractive starting point for these innovative therapeutic modalities. Computational chemistry studies predict favorable drug-like properties for derivatives of this scaffold, addressing another frequent search topic in modern drug discovery.

In conclusion, 2-Phenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2763966-45-4) represents a valuable chemical entity with broad potential across multiple scientific disciplines. Its unique structural features continue to inspire innovation in synthetic methodology development, medicinal chemistry, and materials science. As research progresses, we anticipate new discoveries that will further expand the applications of this versatile thiazole derivative in cutting-edge technologies.